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Compound of Interest

Compound Name: Cetacaine

CAS No.: 64082-67-3

Cat. No.: B12300664

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cetacaine is a topical anesthetic widely utilized in medical and dental fields for its rapid onset

and extended duration of action. This technical guide provides an in-depth exploration of the

historical development, formulation, and mechanism of action of Cetacaine. It is designed to

serve as a comprehensive resource for researchers, scientists, and professionals involved in

drug development. While Cetacaine has a long history of clinical use, it is important to note

that it has not been officially approved by the U.S. Food and Drug Administration (FDA).[1]

Historical Development
The marketing of Cetacaine began on January 1, 1960.[1] However, the history of its principal

active ingredient, benzocaine, dates back to 1890 when it was first synthesized by the German

scientist Eduard Ritsert.[1] Cetacaine was developed by Cetylite Industries, Inc., the company

that continues to manufacture the product today.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12300664#bc-rfq
https://www.benchchem.com/product/b12300664/docs?utm_src=pdf-body#the-formulation-and-historical-development-of-cetacaine-a-technical-guide
https://www.benchchem.com/product/b12300664/docs?utm_src=pdf-body#the-formulation-and-historical-development-of-cetacaine-a-technical-guide
https://www.benchchem.com/product/b12300664/docs?utm_src=pdf-body#the-formulation-and-historical-development-of-cetacaine-a-technical-guide
https://en.wikipedia.org/wiki/Cetacaine
https://www.benchchem.com/product/b12300664/docs?utm_src=pdf-body#the-formulation-and-historical-development-of-cetacaine-a-technical-guide
https://en.wikipedia.org/wiki/Cetacaine
https://en.wikipedia.org/wiki/Cetacaine
https://www.benchchem.com/product/b12300664/docs?utm_src=pdf-body#the-formulation-and-historical-development-of-cetacaine-a-technical-guide
https://en.wikipedia.org/wiki/Cetacaine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12300664?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initially gaining prominence in the dental field, Cetacaine's application has expanded to various

medical procedures requiring topical anesthesia of mucous membranes.[1] Over the years,

research and development efforts related to Cetacaine have primarily focused on new delivery

systems and its application in various medical procedures, rather than alterations to its core

formulation.[1]

A significant event in the more recent history of Cetacaine involves the FDA's scrutiny of

benzocaine-based anesthetics. In 2006, the FDA issued warnings regarding the risk of

methemoglobinemia, a serious blood disorder, associated with the use of these products.[1]

This has led to ongoing monitoring and studies by the FDA concerning the safety of Cetacaine
and other benzocaine-containing products.[1]

Formulation of Cetacaine
Cetacaine's efficacy stems from its unique triple-action formula, which combines three active

pharmaceutical ingredients (APIs) in a bland, water-soluble base.[1] This combination provides

a rapid onset of anesthesia with a prolonged duration of action.[1][2]

Active Pharmaceutical Ingredients (APIs)
The synergistic combination of three ester-type local anesthetics is the cornerstone of

Cetacaine's formulation.
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Active
Ingredient

Concentration
(% w/w)

Function
Onset of
Action

Duration of
Action

Benzocaine 14.0%

Provides rapid,

initial anesthetic

effect.

Approximately 30

seconds
Short

Butamben 2.0%

Acts as an

intermediate

anesthetic,

bridging the

action of

benzocaine and

tetracaine.

Intermediate Intermediate

Tetracaine

Hydrochloride
2.0%

Offers a slower

onset but a

significantly

longer duration

of anesthesia.

Slower 30-60 minutes

(Source: Cetylite Industries, Inc., DailyMed)[1][3]

Inactive Ingredients (Excipients)
The excipients in Cetacaine's formulation are crucial for the stability, delivery, and overall

performance of the product.

Inactive Ingredient Concentration (% w/w) Function

Benzalkonium Chloride 0.5% Antimicrobial preservative.

Cetyl Dimethyl Ethyl

Ammonium Bromide
0.005% Antiseptic agent.

(Source: Cetylite Industries, Inc.)[1]
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The formulation is prepared in a "bland, water-soluble base" to ensure proper consistency and

facilitate application to mucous membranes.[1]

Mechanism of Action
The anesthetic effect of Cetacaine is achieved through the complementary actions of its three

active ingredients on neuronal membranes. The primary mechanism of action for local

anesthetics is the blockade of voltage-gated sodium channels.

Blockade of
Sodium Channel

Na_Channel

Benzocaine Butamben Tetracaine

Click to download full resolution via product page

Benzocaine, with its rapid onset, quickly blocks the sodium channels, initiating the anesthetic

effect.[4] Butamben provides an intermediate duration of action, and tetracaine hydrochloride,

which has a slower onset, ensures a prolonged anesthetic effect for up to 60 minutes.[2][4] This

sequential action provides both a rapid numbing sensation and a sustained period of

anesthesia.[4] By blocking the influx of sodium ions, Cetacaine prevents the depolarization of

the nerve membrane and the propagation of action potentials, thereby inhibiting the

transmission of pain signals.[4]

Experimental Protocols
Detailed proprietary experimental protocols for the development and quality control of

Cetacaine are not publicly available. However, the scientific literature provides examples of

clinical study designs used to evaluate the efficacy of topical anesthetics like Cetacaine.
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Example Clinical Trial Protocol: Comparative Efficacy of
Topical Anesthetics
A prospective, interventional, parallel-design, single-blind, randomized clinical trial can be

conducted to compare the efficacy of Cetacaine with other topical anesthetics.
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Methodology:
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Subject Recruitment: A cohort of subjects meeting specific inclusion and exclusion criteria is

recruited.

Randomization: Subjects are randomly assigned to different treatment groups (e.g., Group A:

Benzocaine 20%, Group B: Cetacaine, Group C: EMLA cream).[5]

Anesthetic Application: The assigned topical anesthetic is applied to the target mucous

membrane for a standardized duration (e.g., one minute).[5]

Pain Induction: A standardized painful stimulus, such as a needle prick for local anesthetic

injection, is administered.

Pain Assessment: Pain perception is measured using validated scales, such as the Visual

Analog Scale (VAS), Faces Pain Scale-Revised (FPS-R), and behavioral scales like the

Face, Legs, Activity, Cry, Consolability (FLACC) scale.[5]

Physiological Measures: Physiological responses, such as heart rate, can also be recorded

as an objective measure of pain.[5]

Statistical Analysis: The data from the different groups are statistically analyzed (e.g., using

ANOVA) to determine if there are significant differences in pain reduction among the

anesthetics.[5]

Conclusion
Cetacaine's long-standing presence in clinical practice is a testament to its effective

formulation. The synergistic combination of benzocaine, butamben, and tetracaine

hydrochloride provides a unique anesthetic profile characterized by rapid onset and extended

duration. While detailed developmental and experimental data from the manufacturer remain

proprietary, the principles of its formulation and mechanism of action are well-understood within

the field of pharmacology. Future research may focus on further elucidating the long-term

safety profile of Cetacaine, particularly in light of the FDA's ongoing evaluation of benzocaine-

containing products, and exploring novel applications for this established topical anesthetic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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